7-Bromoquinazolin-4(3H)-one

• IUPAC Name: 7-bromo-3H-quinazolin-4-one
• InChI: InChI=1S/C8H5BrN2O/c9-5-1-2-6-7(3-5)10-4-11-8(6)12/h1-4H,(H,10,11,12)
• InChI Key: FUGKKMYSCAYXJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)N=CNC2=O
• Molecular Formula: C8H5BrN2O
• DSSTOX Substance ID: DTXSID60585843
• Molecular Weight: 225.04 g/mol
• CAS No.: 194851-16-6

Description

7-Bromoquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C8H5BrN2O and its molecular weight is 225.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Colon and Rectal Cancer Treatment : A study by He Zheng-you (2010) focused on the synthesis of 6-(bromomethyl)-2-methylquinazolin-4(3H)-one, an important intermediate in first-line drugs for treating colon and rectal cancers. The study optimized the production method, achieving a high yield of 64.8% (He Zheng-you, 2010).

• Anticoccidial Drug Synthesis : A 2017 study by Junren Zhang, Qizheng Yao, and Zuliang Liu described an innovative method to synthesize halofuginone hydrobromide, a drug effective against several species of Eimeria in poultry. This study improved traditional methods and confirmed the drug's anti-coccidial property (Zhang, Yao, & Liu, 2017).

• Anticancer Activity : A. Kamble and colleagues (2017) synthesized novel 2,3-dihydroquinazolin-4(1H)-ones and evaluated their optical, electrochemical properties, and anticancer activity. The compounds showed moderate to good anticancer activities (Kamble et al., 2017).

• Hypotensive Agents : A 2003 study by Ashok Kumar, M. Tyagi, and V. Srivastava synthesized new quinazolinones with potential as hypotensive agents. One compound in particular showed significant blood pressure lowering activity (Kumar, Tyagi, & Srivastava, 2003).

• Antifungal Bioactivities : A 2006 study by Gui-ping Ouyang et al. reported the synthesis of 3-alkylquinazolin-4-one derivatives with good antifungal activity, particularly 6-bromo-3-propylquinazolin-4-one (Ouyang et al., 2006).

• Antimicrobial Activity : J. A. Patel, B. Mistry, and K. R. Desai (2006) explored the synthesis of newer quinazolinones and their antimicrobial activity, contributing to the development of novel antimicrobial agents (Patel, Mistry, & Desai, 2006).

Mechanism of Action

Target of Action

The 7-Bromoquinazolin-4(3H)-one, also known as 7-Bromo-3,4-dihydroquinazolin-4-one, is a heterocyclic compound with broad applications . It has been found to have antimalarial, antitumor, anticonvulsant, fungicidal, antimicrobial, and anti-inflammatory properties It’s known that quinazolinones can target a variety of enzymes and receptors, depending on their specific substitutions .

Mode of Action

For instance, some quinazolinones can inhibit enzymes, disrupt cell division, or modulate receptor activity .

Biochemical Pathways

For example, antitumor quinazolinones might interfere with cell division, while antimalarial quinazolinones could disrupt parasite metabolism .

Result of Action

Given its broad range of applications, it’s likely that this compound induces a variety of effects at the molecular and cellular levels .

Future Directions

The development of cytochrome bd oxidase inhibitors, such as 7-Bromoquinazolin-4(3H)-one, are needed for comprehensive termination of energy production in Mycobacterium tuberculosis (Mtb) to treat tuberculosis infections. This suggests that future research could focus on the development of these inhibitors and their potential applications in tuberculosis treatment.

Biochemical Analysis

Biochemical Properties

It is known that quinazolinones, the class of compounds to which 7-Bromoquinazolin-4(3H)-one belongs, have broad applications including antimalarial, antitumor, anticonvulsant, fungicidal, antimicrobial, and anti-inflammatory activities

Cellular Effects

Given the broad range of biological and therapeutic activities of quinazolinones, it is likely that this compound influences cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .